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Compound of Interest

Compound Name: Triethyl silane

Cat. No.: B7724728

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical
properties of triethylsilane (TES), a versatile organosilicon compound with significant
applications in organic synthesis and drug development. This document details its key
characteristics, reactivity, and provides standardized experimental protocols for its use and
analysis.

Core Physical and Chemical Properties

Triethylsilane, with the chemical formula (CzHs)3SiH, is a trialkylsilane recognized for the
reactivity of its silicon-hydrogen bond.[1] It is a colorless liquid at room temperature with a mild,
garlic-like odor.[2][3] This compound is a staple in synthetic chemistry, primarily utilized as a
mild and selective reducing agent.[2][4]

Physical Properties

The physical characteristics of triethylsilane are summarized in the table below, providing a
quick reference for experimental planning and execution.
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Property Value Source(s)
Molecular Formula CeH16Si [4]

Molar Mass 116.28 g/mol [4]
Appearance Colorless liquid [4]

Boiling Point 107-108 °C [41516171
Melting Point -156.1 °C to -157 °C [1][6]
Density 0.728 g/mL at 25 °C [11161[7]

Refractive Index (n2°/D)

1.412

[6]7]

Vapor Pressure

31 hPa at 20 °C; 75 hPa at 38
°C; 126 hPa at 50 °C

[1]

Flash Point -2.99 °C to 25 °F (closed cup) [1][6]
Insoluble in water; soluble in

Solubility hydrocarbons, halocarbons, [6]
and ethers.

LogP 3.6at20°C [6]

Chemical Properties and Reactivity

The chemical utility of triethylsilane is dominated by the reactivity of its Si-H bond.[1][8] This

bond is susceptible to cleavage, allowing triethylsilane to act as a hydride donor in a variety of

chemical transformations.[9]

Key chemical characteristics include:

» Reducing Agent: It is a mild reducing agent, particularly effective for the reduction of

aldehydes, ketones, and for the deprotection of various functional groups.[4][9][10] It is often

used in combination with a Brgnsted or Lewis acid.[10]

o Hydrosilylation: Triethylsilane readily participates in hydrosilylation reactions, which involve

the addition of the Si-H bond across unsaturated bonds, such as those in alkenes and

alkynes.[9][11] This reaction is a cornerstone of organosilicon chemistry.

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://pubmed.ncbi.nlm.nih.gov/31808199/
https://pubmed.ncbi.nlm.nih.gov/31808199/
https://pubmed.ncbi.nlm.nih.gov/31808199/
https://pubmed.ncbi.nlm.nih.gov/31808199/
https://en.wikipedia.org/wiki/Triethylsilane
https://m.chemicalbook.com/ProductChemicalPropertiesCB8495938_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8495938.htm
https://www.rsc.org/suppdata/c7/gc/c7gc02823g/c7gc02823g1.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB8495938_EN.htm
https://www.rsc.org/suppdata/c7/gc/c7gc02823g/c7gc02823g1.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB8495938_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8495938.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8495938_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8495938.htm
https://www.rsc.org/suppdata/c7/gc/c7gc02823g/c7gc02823g1.pdf
https://www.rsc.org/suppdata/c7/gc/c7gc02823g/c7gc02823g1.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB8495938_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8495938_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8495938_EN.htm
https://www.rsc.org/suppdata/c7/gc/c7gc02823g/c7gc02823g1.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2414-7887?device=desktop&innerWidth=412&offsetWidth=412
https://pubmed.ncbi.nlm.nih.gov/31808199/
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2414-7887?device=desktop&innerWidth=412&offsetWidth=412
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2414-7887?device=desktop&innerWidth=412&offsetWidth=412
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Catalytic_Asymmetric_Synthesis_(Punniyamurthy)/08%3A_Asymmetric_Hydrosilylation_and_Related_Reactions/8.01%3A_Hydrosilylation_of_Alkenes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Stability: Triethylsilane is stable under normal conditions but is sensitive to moisture, acids,
and bases, with which it can react to generate highly flammable hydrogen gas.[6]

e Protecting Group Chemistry: It is instrumental in the formation of silyl ethers, which serve as
protecting groups for alcohols in multi-step syntheses.[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of triethylsilane. The
following table summarizes its key spectroscopic features.

Spectroscopic Technique Key Data Source(s)

0 ~3.62 ppm (septet, 1H, Si-
1H NMR (in CDCl3) H), & ~0.98 ppm (t, 9H, -CHs), [12]
0 ~0.59 ppm (g, 6H, -CH2-)

) 0 ~7.4 ppm (-CH2-), 6 ~3.6
13C NMR (in CDCls) (:CHa) [1]
ppm (-CHs

Strong Si-H stretching vibration
IR Spectroscopy [13][14]
around 2100 cm™1

Molecular ion peak (M*) at m/z
116. Key fragments often

Mass Spectrometry [4][15]
result from the loss of ethyl

groups.

Experimental Protocols

Detailed methodologies for key experiments involving the characterization and application of
triethylsilane are provided below.

Determination of Boiling Point

Objective: To determine the boiling point of a liquid sample of triethylsilane.

Materials:
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Thiele tube or other heating apparatus (e.g., MelTemp)[16][17]
Thermometer

Small test tube

Capillary tube (sealed at one end)

Liquid paraffin or silicone oil

Sample of triethylsilane

Procedure:

Fill the small test tube with the triethylsilane sample to a depth of about 2-3 cm.
Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the
thermometer is level with the sample.

Insert the thermometer and test tube assembly into the Thiele tube containing the heating oil,
making sure the top of the triethylsilane sample is below the oil level.

Gently heat the side arm of the Thiele tube.[16]

Observe the capillary tube. As the liquid heats up, a stream of bubbles will emerge from the
open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.
Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.[8][16] Record this temperature.

Determination of Density

Objective: To determine the density of a liquid sample of triethylsilane.
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Materials:

e Pycnometer or a graduated cylinder and an analytical balance[18][19]

o Sample of triethylsilane

e Thermometer

Procedure (using a graduated cylinder and balance):

Measure and record the mass of a clean, dry graduated cylinder.[18]

o Carefully add a known volume of triethylsilane to the graduated cylinder (e.g., 10 mL).
Record the exact volume.

e Measure and record the mass of the graduated cylinder containing the triethylsilane.[18]

o Measure and record the temperature of the triethylsilane.

o Calculate the mass of the triethylsilane by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.

Calculate the density using the formula: Density = Mass / Volume.[18]

Triethylsilane-Mediated Deprotection of a Benzyl Ether

Objective: To remove a benzyl protecting group from an alcohol using triethylsilane.

Materials:

Benzyl-protected alcohol

Triethylsilane (EtsSiH)

Palladium on carbon (10% Pd/C)[2]

Methanol (MeOH)

Round-bottom flask
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e Magnetic stirrer

 Filtration apparatus (e.g., Celite® pad)

Procedure:

Dissolve the benzyl-protected compound in methanol in a round-bottom flask.[2]
o Carefully add 10% Pd/C to the solution (typically 10% by weight of the substrate).

e Add triethylsilane to the reaction mixture (typically 2-3 equivalents relative to the substrate).

[2]
 Stir the suspension at room temperature.
o Monitor the progress of the reaction by thin-layer chromatography (TLC).
e Upon completion, dilute the reaction mixture with additional methanol.
« Filter the mixture through a pad of Celite® to remove the palladium catalyst.[2]
e Wash the Celite® pad with methanol.

o Combine the filtrates and remove the solvent under reduced pressure to obtain the
deprotected alcohol.

If necessary, purify the product by column chromatography.

Visualizations

The following diagrams, generated using Graphviz, illustrate key reaction mechanisms and
workflows involving triethylsilane.
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Catalytic Cycle
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Fukuyama Reduction Mechanism
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Workflow for Benzyl Ether Deprotection

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b7724728?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

R-CH=CH: (C2H5s)3SiH

N4

Transition Metal Catalyst
(e.g., Pt, Rh)

Product

\/

R-CH2-CH2-Si(Cz2Hs)3

Click to download full resolution via product page

Hydrosilylation of an Alkene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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